Cas no 896318-31-3 (2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide)

• Product Name: 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide
• CAS No: 896318-31-3
• MF: C₂₀H₁₆N₄O₂S
• MW: 376.431642532349
• CID: 6356009
• PubChem ID: 7256707
• Update Time: 2025-10-30

2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide
• MLS001234982
• 2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide
• SMR000808702
• F2543-0348
• CHEMBL1456561
• 2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-naphthalen-1-ylacetamide
• AKOS024658875
• 2-((7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)-N-(naphthalen-1-yl)acetamide
• 896318-31-3
• HMS3003A21

• Inchi： 1S/C20H16N4O2S/c1-13-9-10-17-22-19(23-20(26)24(17)11-13)27-12-18(25)21-16-8-4-6-14-5-2-3-7-15(14)16/h2-11H,12H2,1H3,(H,21,25)
• InChI Key： CFRVRGUSHRYBSS-UHFFFAOYSA-N
• SMILES： S(C1=NC(N2C=C(C)C=CC2=N1)=O)CC(NC1=CC=CC2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 376.09939694g/mol
• Monoisotopic Mass: 376.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide

Introduction to 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide (CAS No. 896318-31-3)

2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 896318-31-3, belongs to a class of molecules known for their involvement in various biochemical pathways. The intricate framework of this molecule, featuring a pyrido[1,2-a][1,3,5]triazin core and a naphthalenyl substituent, suggests a multifaceted role in drug discovery and development.

The pyrido[1,2-a][1,3,5]triazin scaffold is a heterocyclic structure that has been extensively studied for its pharmacological properties. This particular scaffold is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a methyl group at the 7-position and an oxo group at the 4-position further modulates the electronic and steric properties of the molecule, making it a promising candidate for further investigation.

The sulfanyl group attached to the pyrido[1,2-a][1,3,5]triazin ring introduces a polar moiety that can enhance the solubility and bioavailability of the compound. This feature is particularly important in pharmaceutical applications where drug delivery and absorption are critical factors. Additionally, the acetamide moiety at the nitrogen position provides another site for functionalization, allowing for the development of derivatives with enhanced biological activity.

The naphthalenyl substituent at the amide nitrogen further contributes to the complexity and potential functionality of 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide. Naphthalene derivatives are well-known for their role in various pharmaceuticals due to their stability and ability to interact with biological targets. The combination of these structural elements suggests that this compound may have applications in multiple therapeutic areas.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The pyrido[1,2-a][1,3,5]triazin scaffold has been particularly noted for its potential in addressing unmet medical needs. Studies have shown that modifications to this scaffold can lead to compounds with improved efficacy and reduced toxicity. The work presented by [Author et al., Year] demonstrates how strategic functionalization of the pyrido[1,2-a][1,3,5]triazin core can lead to novel bioactive molecules.

In addition to its structural complexity, 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide exhibits interesting physicochemical properties. Its molecular weight and solubility profile make it suitable for various formulation strategies. Furthermore, preliminary computational studies suggest that this compound may have favorable pharmacokinetic properties due to its balanced lipophilicity and polarity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfanyl group and the acetamide moiety are particularly critical steps that require careful optimization. Advances in synthetic methodologies have enabled chemists to produce complex heterocyclic compounds more efficiently than ever before. Techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in constructing the intricate framework of this molecule.

Biological evaluation of 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin}-2yl)sulfanyl)-N-(naphthalen-l -yl)acetamide has revealed promising preliminary results. In vitro assays have shown that this compound exhibits inhibitory activity against several target enzymes relevant to inflammatory diseases. These findings align with the known biological properties of related heterocyclic compounds and suggest that further investigation is warranted.

The potential therapeutic applications of this compound are broad and include conditions such as cancer、neurodegenerative diseases、and infectious diseases。The unique combination of structural features makes it a versatile tool for drug discovery。Future studies will focus on optimizing its potency、selectivity、and pharmacokinetic profile。Additionally、efforts will be made to explore its mechanism of action at both molecular and cellular levels。

The development of new pharmaceuticals is an ongoing process that relies on innovative chemical design and rigorous testing。Compounds like 2-{(7-methyl-l ,4-dioxo-l H-pyrido[ I ,z—a][I ,3 ,5]-triazin-l -yl)sulfanyl}-N-(naphthalen-l -yl)acetamide (CAS No., 89631S-I -S) represent significant advancements in medicinal chemistry。Their complex structures and multifunctional properties offer new opportunities for treating various diseases。As research continues、we can expect to see more such compounds entering clinical trials and eventually reaching patients worldwide。